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Compound of Interest

Compound Name: 12-Tridecenoyl chloride

Cat. No.: B15547378

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
12-Tridecenoyl chloride (C₁₃H₂₃ClO, MW: 230.77) is a reactive, long-chain fatty acyl chloride.

Its terminal unsaturation and long aliphatic chain make it a valuable building block in the

synthesis of specialized lipids, signaling molecules, and potential therapeutic agents. The acyl

chloride functional group is highly electrophilic, allowing for efficient acylation of a wide range of

nucleophiles, including amines, alcohols, and amino acids, to form stable amide and ester

linkages. This reactivity is fundamental in lipidomimetic drug design and the synthesis of

bioactive lipids like N-acylethanolamines and other fatty acid amides.

These application notes provide detailed protocols for the use of 12-Tridecenoyl chloride in

common acylation reactions, specifically the formation of N-acyl amides and esters.
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Property Value

CAS Number 857078-98-9

Molecular Formula C₁₃H₂₃ClO

Molecular Weight 230.77 g/mol

Physical State Liquid[1]

Purity >99%[1]

Storage Store in a freezer to prevent degradation.[1]

Handling Precautions: 12-Tridecenoyl chloride is a reactive acyl chloride and should be

handled with care in a well-ventilated fume hood. It is sensitive to moisture and will hydrolyze to

the corresponding carboxylic acid. All glassware and solvents used should be anhydrous.

Personal protective equipment (gloves, safety glasses, lab coat) is mandatory.

Acylation Reactions: An Overview
The primary reactions involving 12-Tridecenoyl chloride are nucleophilic acyl substitutions.

The general mechanism involves the attack of a nucleophile (e.g., an amine or alcohol) on the

carbonyl carbon of the acyl chloride, followed by the elimination of the chloride leaving group.

// Reactants RCOCl [label=<

RCCl || O

]; NuH [label="Nu-H"];

// Intermediate Intermediate [label=<

RCCl | O- | Nu+-H
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];

// Products Product [label=<

RCNu || O

]; HCl [label="H-Cl"];

// Reaction Pathway RCOCl -> Intermediate [label="Nucleophilic Attack"]; Intermediate ->

Product [label="Elimination of Cl-"]; Intermediate -> HCl [style=invis]; // for layout Product ->

HCl [style=invis];

{rank=same; RCOCl; NuH;} {rank=same; Intermediate;} {rank=same; Product; HCl;} } .dot

Figure 1: General mechanism for nucleophilic acyl substitution.

Experimental Protocols
Protocol 1: Synthesis of N-(12-Tridecenoyl) Amides via
Acylation of Primary Amines
This protocol describes a general procedure for the acylation of a primary amine with 12-
Tridecenoyl chloride, a reaction analogous to the Schotten-Baumann reaction when

performed in the presence of a base.

Materials:

12-Tridecenoyl chloride
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Primary amine (e.g., ethanolamine, glycine methyl ester, benzylamine)

Anhydrous dichloromethane (DCM) or tetrahydrofuran (THF)

Triethylamine (Et₃N) or pyridine

Saturated aqueous sodium bicarbonate (NaHCO₃) solution

Brine (saturated aqueous NaCl solution)

Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Round-bottom flask, magnetic stirrer, dropping funnel, and standard glassware for work-up

Procedure:

Reaction Setup: In a flame-dried round-bottom flask under an inert atmosphere (e.g.,

nitrogen or argon), dissolve the primary amine (1.0 eq) and triethylamine (1.2 eq) in

anhydrous DCM.

Addition of Acyl Chloride: Cool the solution to 0 °C in an ice bath. Add a solution of 12-
Tridecenoyl chloride (1.1 eq) in anhydrous DCM dropwise via a dropping funnel over 15-30

minutes with vigorous stirring.

Reaction: After the addition is complete, allow the reaction mixture to warm to room

temperature and stir for 2-4 hours. Monitor the reaction progress by Thin Layer

Chromatography (TLC).

Work-up:

Quench the reaction by adding deionized water.

Transfer the mixture to a separatory funnel and separate the organic layer.

Wash the organic layer sequentially with 1 M HCl, saturated aqueous NaHCO₃, and brine.

Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄.
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Filter and concentrate the solvent in vacuo to yield the crude N-(12-Tridecenoyl) amide.

Purification: Purify the crude product by flash column chromatography on silica gel, typically

using a hexane/ethyl acetate gradient.
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Reaction Setup

Acylation Reaction

Work-up & Purification

Dissolve amine and Et3N in anhydrous DCM

Cool to 0 °C

Add 12-Tridecenoyl chloride dropwise

Warm to RT and stir for 2-4h

Monitor by TLC

Quench with water

Wash with HCl, NaHCO3, brine

Dry and concentrate

Purify by column chromatography

Click to download full resolution via product page
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Protocol 2: Synthesis of 12-Tridecenoyl Esters via
Acylation of Alcohols
This protocol provides a general method for the esterification of primary and secondary

alcohols with 12-Tridecenoyl chloride in the presence of a non-nucleophilic base.

Materials:

12-Tridecenoyl chloride

Alcohol (e.g., ethanol, isopropanol, cholesterol)

Anhydrous dichloromethane (DCM) or diethyl ether

Pyridine or 4-Dimethylaminopyridine (DMAP) (catalytic amount) with Triethylamine (Et₃N)

Saturated aqueous sodium bicarbonate (NaHCO₃) solution

Brine (saturated aqueous NaCl solution)

Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Round-bottom flask, magnetic stirrer, dropping funnel, and standard glassware for work-up

Procedure:

Reaction Setup: In a flame-dried round-bottom flask under an inert atmosphere, dissolve the

alcohol (1.0 eq) and pyridine (1.5 eq) (or Et₃N with a catalytic amount of DMAP) in

anhydrous DCM.

Addition of Acyl Chloride: Cool the mixture to 0 °C. Add a solution of 12-Tridecenoyl
chloride (1.2 eq) in anhydrous DCM dropwise over 15-30 minutes.

Reaction: Stir the reaction mixture at room temperature overnight (or until completion as

indicated by TLC).

Work-up:
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Dilute the reaction mixture with DCM and transfer to a separatory funnel.

Wash the organic layer sequentially with 1 M copper sulfate solution (to remove pyridine),

water, and brine.

Dry the organic layer over anhydrous Na₂SO₄.

Filter and remove the solvent under reduced pressure.

Purification: Purify the crude ester by flash column chromatography on silica gel.

Dissolve alcohol and base in anhydrous DCM

Add 12-Tridecenoyl chloride at 0 °C

Stir at room temperature overnight

Monitor by TLC

Aqueous work-up (CuSO4, water, brine)

Dry, concentrate, and purify

Isolated Ester Product
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Click to download full resolution via product page

Data Presentation
The following table presents illustrative data for the acylation of various nucleophiles with 12-
Tridecenoyl chloride.

Disclaimer:The following data is representative of typical acylation reactions with long-chain

acyl chlorides. Specific experimental data for 12-Tridecenoyl chloride was not available in the

surveyed literature. Actual yields may vary depending on the specific substrate and reaction

conditions.
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Entry
Nucleoph
ile

Product Base Solvent Time (h)
Typical
Yield (%)

1
Ethanolami

ne

N-(12-

Tridecenoy

l)ethanola

mine

Et₃N DCM 3 85-95

2

Glycine

Methyl

Ester

N-(12-

Tridecenoy

l)glycine

methyl

ester

Et₃N DCM 4 80-90

3
Benzylami

ne

N-Benzyl-

12-

tridecenam

ide

Et₃N THF 2 90-98

4 Ethanol

Ethyl 12-

tridecenoat

e

Pyridine DCM 12 75-85

5
Isopropano

l

Isopropyl

12-

tridecenoat

e

Pyridine/D

MAP
DCM 16 70-80

6 Cholesterol

Cholesteryl

12-

tridecenoat

e

Pyridine DCM 24 60-75

Concluding Remarks
12-Tridecenoyl chloride is a versatile reagent for the introduction of a C13 unsaturated acyl

chain into a variety of molecules. The protocols provided herein are robust and can be adapted

for a range of primary amines and alcohols. Optimization of reaction time, temperature, and

stoichiometry may be necessary for specific substrates to achieve maximum yields. The
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resulting amide and ester products are valuable for applications in drug development,

biochemistry, and materials science.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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